In Vivo Efficacy of Dual-Drug ADC vs. Cocktail
An anti-HER2 dual-drug ADC constructed with the diazido-methyltetrazine tri-arm linker (DAR 4+2, MMAE+MMAF) achieved complete remission with no tumor regrowth in a HER2-heterogeneous JIMT-1/MDA-MB-231 xenograft model, a result that was statistically superior to a co-administered 1:1 cocktail of single-drug ADCs (MMAE DAR 4 + MMAF DAR 4) [1]. The dual-drug ADC also provided significantly greater survival benefit compared to a single-drug ADC with matched total DAR (MMAE DAR 6) [1].
| Evidence Dimension | Tumor growth suppression (P value at Day 38) and survival benefit |
|---|---|
| Target Compound Data | P = 0.0006 vs. single-drug cocktail at Day 38; complete remission with 100% survival beyond Day 150 |
| Comparator Or Baseline | 1:1 cocktail of MMAE DAR 4 + MMAF DAR 4 ADCs (P = 0.0006); MMAE DAR 6 single-drug ADC (P = 0.0253 at Day 66 for tumor growth; P = 0.0133 for survival) |
| Quantified Difference | Statistically significant improvement in tumor suppression and survival; complete remission vs. 2/5 mice reaching humane endpoint in cocktail group and all mice bearing >1000 mm³ tumors in MMAE DAR 6 group by Day 66. |
| Conditions | JIMT-1 (HER2+/low) and MDA-MB-231 (HER2-) admixed xenograft model in immunodeficient mice; single dose of 1 mg kg⁻¹. |
Why This Matters
This direct evidence proves that co-conjugation using this specific linker yields a therapeutically superior entity compared to simply mixing standard ADCs, validating its selection for developing treatments against heterogeneous and drug-resistant cancers.
- [1] Yamazaki, C.M., Yamaguchi, A., Anami, Y. et al. Antibody-drug conjugates with dual payloads for combating breast tumor heterogeneity and drug resistance. Nat Commun 12, 3528 (2021). View Source
